2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C15H12F3N5OS2/c16-15(17,18)9-4-1-2-5-10(9)20-12(24)8-26-14-22-21-13(23(14)19)11-6-3-7-25-11/h1-7H,8,19H2,(H,20,24)
• InChI Key: SWOPCXJULWJCGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NN=C(N2N)C3=CC=CS3
• Molecular Formula: C15H12F3N5OS2
• Molecular Weight: 399.4 g/mol

Description

2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C15H12F3N5OS2 and its molecular weight is 399.41. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Drug Development

• The compound’s unique arrangement of thiophene and triazole rings may contribute to its pharmacological properties. .
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Corrosion Inhibition and Material Science

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Synthetic Chemistry and Heterocyclization

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Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing a thiophene and triazole moiety, have been reported to exhibit a wide range of biological activities . They have been associated with anticancer , anti-inflammatory , antimicrobial , and antihypertensive properties, suggesting that they may interact with a variety of cellular targets.

Mode of Action

The exact mode of action of this compound is currently unknown. These interactions can lead to changes in the conformation and function of the target molecules, thereby exerting its biological effects .

Result of Action

Compounds with similar structures have been reported to exhibit anticancer, anti-inflammatory, antimicrobial, and antihypertensive effects . These effects suggest that the compound may induce changes at the molecular and cellular levels that result in altered cell proliferation, inflammation, microbial growth, or blood pressure regulation.